N-(3-chlorophenyl)-N'-ethylthiourea

• IUPAC Name: 1-(3-chlorophenyl)-3-ethylthiourea
• InChI: InChI=1S/C9H11ClN2S/c1-2-11-9(13)12-8-5-3-4-7(10)6-8/h3-6H,2H2,1H3,(H2,11,12,13)
• InChI Key: LLYHIRZDLYSGHC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NC1=CC(=CC=C1)Cl
• Molecular Formula: C9H11ClN2S
• DSSTOX Substance ID: DTXSID70971536
• Molecular Weight: 214.72 g/mol
• CAS RN: 5616-57-9

Description

N-(3-chlorophenyl)-N'-ethylthiourea, commonly known as CPEU, is a chemical compound that has gained significant attention in the field of scientific research due to its diverse range of applications. CPEU is a thiourea derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of CPEU is still not fully understood. However, it has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. This inhibition leads to an increase in acetylcholine levels, which could explain the compound's potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
CPEU has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, leading to their death. Additionally, CPEU has been shown to increase the levels of various antioxidant enzymes, which could help protect cells from oxidative stress-related damage. CPEU has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of antimicrobial agents.

Advantages and Limitations for Lab Experiments

CPEU has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, CPEU has been extensively studied, and its mechanism of action and physiological effects are well-documented. However, there are also some limitations to the use of CPEU in lab experiments. For example, its toxicity and potential side effects need to be carefully considered, and its effects on human cells need to be studied further.

Future Directions

There are several future directions for the study of CPEU. One potential direction is the development of CPEU-based cancer therapy. Further studies are needed to determine the optimal dosage and administration route for CPEU in cancer treatment. Additionally, the potential use of CPEU in the treatment of other diseases such as Alzheimer's disease and oxidative stress-related diseases needs to be further explored. Finally, further studies are needed to determine the toxicity and potential side effects of CPEU and its effects on human cells.
Conclusion:
In conclusion, CPEU is a chemical compound that has gained significant attention in the field of scientific research due to its diverse range of applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of CPEU in various scientific research applications.

Synthesis Methods

CPEU can be synthesized using various methods, including the reaction of 3-chloroaniline with ethyl isothiocyanate. The reaction is carried out in the presence of a catalyst such as triethylamine, and the resulting product is purified using recrystallization techniques. Other methods involve the reaction of 3-chloroaniline with thiourea in the presence of a base such as sodium hydroxide.

Scientific Research Applications

CPEU has been extensively studied for its diverse range of scientific research applications. It has been shown to exhibit antitumor activity in various cancer cell lines, making it a potential candidate for cancer therapy. CPEU has also been studied for its antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases such as Alzheimer's disease. Additionally, CPEU has been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of antimicrobial agents.